Metoclopramide hydrochloride

• CAS No.: 54143-57-6
• Product Name: Metoclopramide hydrochloride
• Molecular Formula: C14H25Cl2N3O3
• Molecular Weight: 354.3 g/mol
• IUPAC Name: 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide;hydrate;hydrochloride
• Standard InChI: InChI=1S/C14H22ClN3O2.ClH.H2O/c1-4-18(5-2)7-6-17-14(19)10-8-11(15)12(16)9-13(10)20-3;;/h8-9H,4-7,16H2,1-3H3,(H,17,19);1H;1H2
• Standard InChIKey: KJBLQGHJOCAOJP-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)N)Cl.O.Cl
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)N)Cl.O.Cl
• Appearance: Solid powder
• Description: Metoclopramide Hydrochloride is the hydrochloride salt of the substituted benzamide metoclopramide, a para-aminobenzoic acid (PABA) derivative that is structurally related to procainamide, with gastroprokinetic and antiemetic activities. Metoclopramide binds to dopamine 2 (D2) receptors in the peripheral nervous system (PNS), antagonizing dopamine-mediated relaxation of gastrointestinal smooth muscle and promoting gastroprokinesis; the pyloric sphincter and the duodenal bulb are relaxed, peristalsis of the duodenum and jejunum increase, and gastric emptying and intestinal transit accelerate. This agent may also increase the resting tone of the lower esophagus sphincter (LES), preventing acid reflux. In the central nervous system (CNS), metoclopramide antagonizes D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) of the medulla, thereby preventing nausea and vomiting.; Metoclopramide hydrochloride is a hydrate that is the monohydrate form of metoclopramide monohydrochloride. It has a role as a gastrointestinal drug, a dopaminergic antagonist and an antiemetic. It is a hydrate and a hydrochloride. It contains a metoclopramide(1+).; A dopamine D2 antagonist that is used as an antiemetic.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 364-62-5 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-Amino-5-chloro-N-(2-(diethylamino)ethyl)-2-methoxybenzamide; Cerucal; Dihydrochloride, Metoclopramide; Hydrochloride, Metoclopramide; Maxolon; Metaclopramide; Metoclopramide; Metoclopramide Dihydrochloride; Metoclopramide Hydrochloride; Metoclopramide Monohydrochloride; Metoclopramide Monohydrochloride, Monohydrate; Monohydrochloride, Metoclopramide; Primperan; Reglan; Rimetin
• Reference: 1: Epifanio M, Portela JL, Piva JP, Ferreira CHT, Sarria EE, Mattiello R. Bromopride, metoclopramide, or ondansetron for the treatment of vomiting in the pediatric emergency department: a randomized controlled trial. J Pediatr (Rio J). 2018 Jan - Feb;94(1):62-68. doi: 10.1016/j.jped.2017.06.004. Epub 2017 Aug 1. PubMed PMID: 28778685.; 2: Isazadehfar K, Entezariasl M, Shahbazzadegan B, Nourani Z, Shafaee Y. The Comparative Study of Ondansetron and Metoclopramide Effects in Reducing Nausea and Vomiting After Laparoscopic Cholecystectomy. Acta Med Iran. 2017 Apr;55(4):254-258. PubMed PMID: 28532137.; 3: Tianyi FL, Agbor VN, Njim T. Metoclopramide induced acute dystonic reaction: a case report. BMC Res Notes. 2017 Jan 7;10(1):32. doi: 10.1186/s13104-016-2342-6. PubMed PMID: 28061898; PubMed Central PMCID: PMC5219707.; 4: Lau Moon Lin M, Robinson PD, Flank J, Sung L, Dupuis LL. The Safety of Metoclopramide in Children: A Systematic Review and Meta-Analysis. Drug Saf. 2016 Jul;39(7):675-87. doi: 10.1007/s40264-016-0418-9. Review. PubMed PMID: 27003816.; 5: Wijemanne S, Jankovic J, Evans RW. Movement Disorders From the Use of Metoclopramide and Other Antiemetics in the Treatment of Migraine. Headache. 2016 Jan;56(1):153-61. doi: 10.1111/head.12712. Epub 2015 Nov 17. Erratum in: Headache. 2016 Mar;56(3):616. PubMed PMID: 26573884.
• PubChem Compound: 441347
• Last Modified: Nov 11 2021